Cas no 2171148-15-3 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid
• CAS No: 2171148-15-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6244303
• PubChem ID: 165584188
• Update Time: 2025-05-24

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid
• (1rs,3rs)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
• EN300-1531470
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
• EN300-1531757
• 2171148-15-3
• EN300-1531099

• Inchi： 1S/C25H28N2O5/c1-14(2)22(23(28)26-16-11-15(12-16)24(29)30)27-25(31)32-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-16,21-22H,11-13H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t15?,16?,22-/m1/s1
• InChI Key： XJUJTKWKPRSCFK-WTOQYCPUSA-N
• SMILES： OC(C1CC(C1)NC([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic Acid: A Comprehensive Overview

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid (CAS No. 2171148-15-3) is a complex organic compound with significant potential in the fields of medicinal chemistry and materials science. This compound, often referred to as Fmoc-amidocyclobutane carboxylic acid, is characterized by its unique structure, which combines a cyclobutane ring with a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methyl-substituted side chain. The combination of these structural elements makes it a valuable tool in modern chemical synthesis and drug discovery.

The cyclobutane ring at the core of this molecule is a four-membered ring with significant strain energy, which can be harnessed in various chemical reactions to induce specific reactivity. The Fmoc group, a widely used protecting group in peptide synthesis, adds functionality by enabling precise control over the reactivity of the amine group during synthesis. The methyl substitution on the side chain further enhances the compound's versatility, allowing for additional chemical modifications and applications.

Recent advancements in synthetic chemistry have led to novel methods for synthesizing this compound. Researchers have explored the use of ring-opening metathesis polymerization (ROMP) to construct the cyclobutane ring, followed by selective functionalization to introduce the Fmoc group and methyl substituent. These methods not only improve the efficiency of synthesis but also pave the way for large-scale production of this compound for industrial applications.

In terms of applications, Fmoc-amidocyclobutane carboxylic acid has shown promise in drug design due to its ability to act as a bioisostere in peptide-based drugs. Its strained cyclobutane ring can mimic the conformational constraints of natural products, making it an attractive candidate for designing novel bioactive molecules. Additionally, the compound has been utilized as an intermediate in the synthesis of advanced materials, such as stimuli-responsive polymers and nanomaterials.

Recent studies have also highlighted the potential of this compound in enzymology and biochemistry. The Fmoc group's stability under physiological conditions allows it to serve as a protective moiety in enzyme-catalyzed reactions, enabling selective transformations that are otherwise challenging to achieve. Furthermore, its compatibility with various coupling agents makes it a valuable reagent in solid-phase synthesis.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while molecular dynamics simulations have revealed its conformational flexibility under different conditions. These computational studies complement experimental work, offering a holistic view of the compound's behavior in various chemical environments.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid (CAS No. 2171148-15-3) is a multifaceted compound with wide-ranging applications in chemistry and biology. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future innovations across diverse scientific disciplines.